Cas no 1671060-07-3 (5,5-dimethylhex-2-enoyl chloride)

• Product Name: 5,5-dimethylhex-2-enoyl chloride
• CAS No: 1671060-07-3
• MF: C₈H₁₃ClO
• MW: 160.641221761703
• CID: 5245291
• Update Time: 2025-06-09

5,5-dimethylhex-2-enoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Hexenoyl chloride, 5,5-dimethyl-
• 5,5-dimethylhex-2-enoyl chloride

• Inchi： 1S/C8H13ClO/c1-8(2,3)6-4-5-7(9)10/h4-5H,6H2,1-3H3
• InChI Key： KIKABFLDZUJCBH-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C=CCC(C)(C)C

Additional information on 5,5-dimethylhex-2-enoyl chloride

Comprehensive Overview of 5,5-dimethylhex-2-enoyl chloride (CAS No. 1671060-07-3): Properties, Applications, and Industry Insights

5,5-dimethylhex-2-enoyl chloride (CAS No. 1671060-07-3) is a specialized organic intermediate widely utilized in pharmaceutical synthesis, agrochemical production, and advanced material research. This compound belongs to the class of unsaturated acyl chlorides, characterized by its reactive carbonyl group and unique dimethyl-substituted alkene structure. Its molecular formula C₈H₁₃ClO and precise molecular weight of 160.64 g/mol make it a valuable building block for high-precision chemical transformations.

Recent trends in green chemistry and sustainable synthesis have amplified interest in optimized protocols for handling 5,5-dimethylhex-2-enoyl chloride. Researchers frequently search for "stabilization methods for reactive intermediates" or "compatibility with flow chemistry systems," reflecting the industry's shift toward continuous manufacturing. The compound's α,β-unsaturated carbonyl moiety enables Michael additions and conjugate reductions, making it pivotal for constructing complex molecular architectures in drug discovery pipelines.

Analytical characterization of CAS 1671060-07-3 typically involves GC-MS, NMR spectroscopy (particularly ¹³C and DEPT-135 for verifying the quaternary carbon), and FTIR to confirm the distinctive carbonyl stretch at ~1800 cm^-1. Patent literature reveals its utility in synthesizing biologically active lactones and flavor/fragrance compounds, with emerging applications in photoactive polymers for OLED technologies—a hotspot aligning with searches for "organic electronics raw materials."

Storage recommendations for 5,5-dimethylhex-2-enoyl chloride emphasize argon-purged containers at -20°C to prevent hydrolysis, a common concern reflected in queries about "prolonging shelf life of acid chlorides." Industrial scale-up challenges often center on in-situ generation techniques to minimize decomposition, with recent studies exploring microreactor technology to enhance yield and purity—topics frequently discussed in process chemistry forums.

The compound's role in peptide modification has gained attention due to rising demand for therapeutic peptides. Its ability to acylate N-terminal amines under mild conditions makes it preferable over traditional reagents in "selective protein conjugation" applications. This aligns with trending searches for "site-specific bioconjugation tools" in antibody-drug conjugate (ADC) development.

Regulatory compliance for CAS 1671060-07-3 requires adherence to REACH and GMP guidelines when used in pharmaceutical contexts. Quality control parameters focus on residual solvent levels (particularly thionyl chloride) and isomeric purity, addressing common purchaser inquiries about "HPLC validation methods for acyl chlorides." Suppliers increasingly provide certificates of analysis with detailed impurity profiling to meet stringent industry standards.

Emerging research explores the compound's potential in metal-organic frameworks (MOFs) as a linker precursor, capitalizing on its coordination sites. This application responds to growing interest in "MOF functionalization strategies" for gas storage and catalysis. Computational chemistry studies also investigate its conformational stability using DFT calculations, a methodology frequently searched alongside "predicting reactivity of unsaturated carbonyls."

Market analysis indicates rising demand for 1671060-07-3 from contract research organizations (CROs) engaged in fragment-based drug design. The compound's structural rigidity and defined stereoelectronics make it valuable for constructing molecular probes in chemical biology—a sector experiencing 12% annual growth according to recent market reports.